N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C18H16FN3O4/c1-24-14-8-12(9-15(10-14)25-2)17-21-22-18(26-17)20-16(23)7-11-3-5-13(19)6-4-11/h3-6,8-10H,7H2,1-2H3,(H,20,22,23)
• InChI Key: XRCRLODIDWNKCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C18H16FN3O4
• Molecular Weight: 357.3 g/mol

Description

N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as DMFOA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as neuroscience, cancer research, and drug development.

Scientific Research Applications

Antimicrobial Applications

A study by Parikh and Joshi (2014) synthesized a series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives, including compounds related to the chemical structure , and evaluated their antimicrobial properties. They found that compounds with a significant number of fluorine atoms showed high potency against a broad panel of bacterial and fungal strains, suggesting the importance of fluorine atoms and the oxadiazole ring in enhancing antimicrobial activity (Parikh & Joshi, 2014).

Anti-inflammatory and Analgesic Activities

Another study focused on the synthesis of novel derivatives bearing the oxadiazole moiety and evaluated their anti-inflammatory activity. Sunder and Maleraju (2013) reported that certain derivatives showed significant anti-inflammatory activity, highlighting the therapeutic potential of these compounds in treating inflammation-related conditions (Sunder & Maleraju, 2013).